Cas no 102739-59-3 (Thiourea, [4-(difluoromethoxy)-6-methyl-2-pyrimidinyl]-)
102739-59-3 structure
Product Name:Thiourea, [4-(difluoromethoxy)-6-methyl-2-pyrimidinyl]-
CAS No:102739-59-3
MF:C7H8F2N4OS
MW:234.226426124573
CID:1134440
PubChem ID:13608510
Update Time:2025-04-20
Thiourea, [4-(difluoromethoxy)-6-methyl-2-pyrimidinyl]- Chemical and Physical Properties
Names and Identifiers
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- Thiourea, [4-(difluoromethoxy)-6-methyl-2-pyrimidinyl]-
- N-[4-(Difluoromethoxy)-6-methyl-2-pyrimidinyl]thiourea
- 102739-59-3
- DTXSID101211083
-
- Inchi: 1S/C7H8F2N4OS/c1-3-2-4(14-5(8)9)12-7(11-3)13-6(10)15/h2,5H,1H3,(H3,10,11,12,13,15)
- InChI Key: NJHBQWUWHANEOS-UHFFFAOYSA-N
- SMILES: S=C(N)NC1=NC(=CC(C)=N1)OC(F)F
Computed Properties
- Exact Mass: 234.03868839g/mol
- Monoisotopic Mass: 234.03868839g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 231
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 105Ų
Thiourea, [4-(difluoromethoxy)-6-methyl-2-pyrimidinyl]- Related Literature
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
102739-59-3 (Thiourea, [4-(difluoromethoxy)-6-methyl-2-pyrimidinyl]-) Related Products
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- 42487-72-9(2-DIethylamino-6-hydroxy-4-methylpyrimidine)
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- 55545-80-7(2-(Dimethylamino)-6-(trifluoromethyl)-4-pyrimidinol)
- 19810-73-2(2-(Dimethylamino)-6-methyl-4-pyrimidinol)
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- 1197-11-1(4-Methoxy-N,N-dimethylpyrimidin-2-amine)
- 16097-61-3(4-methoxy-6-(trifluoromethyl)pyrimidin-2-amine)
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